Cas no 376596-66-6 (Boronic acid, [3,4-bis(pentyloxy)phenyl]-)
376596-66-6 structure
Product Name:Boronic acid, [3,4-bis(pentyloxy)phenyl]-
CAS No:376596-66-6
MF:C16H27BO4
MW:294.194185495377
CID:1485583
Update Time:2024-08-24
Boronic acid, [3,4-bis(pentyloxy)phenyl]- Chemical and Physical Properties
Names and Identifiers
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- Boronic acid, [3,4-bis(pentyloxy)phenyl]-
- Boronic acid, B-[3,4-bis(pentyloxy)phenyl]-
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- Inchi: 1S/C16H27BO4/c1-3-5-7-11-20-15-10-9-14(17(18)19)13-16(15)21-12-8-6-4-2/h9-10,13,18-19H,3-8,11-12H2,1-2H3
- InChI Key: HDJPXKVSBWKOLR-UHFFFAOYSA-N
- SMILES: B(C1=CC=C(OCCCCC)C(OCCCCC)=C1)(O)O
Computed Properties
- Exact Mass: 293.20391
Experimental Properties
- Density: 1.04±0.1 g/cm3(Predicted)
- Boiling Point: 435.7±55.0 °C(Predicted)
- PSA: 58.92
- pka: 8.26±0.17(Predicted)
Boronic acid, [3,4-bis(pentyloxy)phenyl]- Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
376596-66-6 (Boronic acid, [3,4-bis(pentyloxy)phenyl]-) Related Products
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